Cas no 2138400-12-9 (2-Oxabicyclo[2.1.1]hexane-4-methanol, 1-(1-piperidinylmethyl)-)

• Product Name: 2-Oxabicyclo[2.1.1]hexane-4-methanol, 1-(1-piperidinylmethyl)-
• CAS No: 2138400-12-9
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5280384
• Update Time: 2025-05-21

2-Oxabicyclo[2.1.1]hexane-4-methanol, 1-(1-piperidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[2.1.1]hexane-4-methanol, 1-(1-piperidinylmethyl)-

• Inchi： 1S/C12H21NO2/c14-9-11-6-12(7-11,15-10-11)8-13-4-2-1-3-5-13/h14H,1-10H2
• InChI Key： FDVCZICRTFOAJX-UHFFFAOYSA-N
• SMILES： C12(CN3CCCCC3)CC(CO)(C1)CO2

Additional information on 2-Oxabicyclo[2.1.1]hexane-4-methanol, 1-(1-piperidinylmethyl)-

Introduction to 2-Oxabicyclo[2.1.1]hexane-4-methanol, 1-(1-piperidinylmethyl)- (CAS No. 2138400-12-9) and Its Emerging Applications in Chemical Biology

The compound 2-Oxabicyclo[2.1.1]hexane-4-methanol, 1-(1-piperidinylmethyl)-, identified by the CAS number 2138400-12-9, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This bicyclic ether derivative features a unique structural framework that combines rigidity with functional flexibility, making it a valuable scaffold for the development of novel bioactive molecules.

At the heart of its molecular architecture lies the oxabicyclo[2.1.1]hexane core, a cyclic structure characterized by three-membered oxygen and two-membered carbon rings. This motif imparts a distinct conformational constraint to the molecule, which can be leveraged to modulate binding interactions with biological targets. The presence of a hydroxymethyl group at the 4-position further enhances its reactivity, allowing for diverse chemical modifications that can fine-tune its pharmacological properties.

The introduction of the 1-(1-piperidinylmethyl) substituent at one end of the molecule introduces a polar, nitrogen-rich moiety that can interact favorably with protein surfaces or other biomolecules. Piperidine derivatives are well-known for their ability to enhance solubility and metabolic stability in drug candidates, making this modification particularly advantageous for pharmaceutical applications.

Recent advancements in computational chemistry and molecular modeling have highlighted the structural versatility of this compound. Researchers have demonstrated that the oxabicyclo[2.1.1]hexane scaffold can adopt multiple conformations, depending on the surrounding environment, which may influence its binding affinity and selectivity towards specific biological targets. These insights have been instrumental in guiding the design of derivatives with improved pharmacokinetic profiles.

In the context of drug discovery, this compound has garnered attention as a potential lead for small-molecule modulators of enzyme activity and receptor binding. Preliminary studies suggest that derivatives of 2-Oxabicyclo[2.1.1]hexane-4-methanol, 1-(1-piperidinylmethyl)- may exhibit inhibitory effects on certain kinases and G-protein coupled receptors (GPCRs), which are implicated in various diseases ranging from cancer to neurological disorders.

The synthesis of this compound presents an interesting challenge due to its strained cyclic structure. Traditional synthetic routes often require multi-step sequences involving protecting group strategies and transition-metal catalysis to achieve high yields and purity. However, recent innovations in organic synthesis have enabled more streamlined approaches, such as intramolecular cyclization reactions that proceed under mild conditions.

One particularly noteworthy application of this compound is its use as an intermediate in the synthesis of peptidomimetics—molecules designed to mimic the bioactivity of natural peptides but with improved stability and pharmacokinetic properties. The rigid bicyclic core provides a scaffold that can mimic peptide backbone structures, while the hydroxymethyl and piperidinylmethyl groups allow for selective functionalization at key positions.

The field of medicinal chemistry has increasingly recognized the importance of heterocyclic compounds in drug design, and oxabicyclo[2.1.1]hexane derivatives are no exception. Their unique structural features make them suitable candidates for targeting a wide range of biological processes, including inflammation, cell signaling, and metabolic pathways.

From a therapeutic perspective, compounds like 2-Oxabicyclo[2.1.1]hexane-4-methanol, 1-(1-piperidinylmethyl)- hold promise for addressing unmet medical needs where existing treatments are limited or non-existent. By leveraging cutting-edge synthetic methodologies and computational tools, researchers are paving the way for next-generation therapeutics based on innovative molecular architectures.

The growing interest in this class of compounds has also spurred interdisciplinary collaborations between chemists, biologists, and pharmacologists aimed at elucidating their mechanism of action and optimizing their therapeutic potential. Such collaborative efforts are essential for translating laboratory discoveries into viable clinical candidates.

In conclusion,2-Oxabicyclo[2.1.1]hexane-4-methanol, 1-(1-piperidinylmethyl)- (CAS No. 2138400-12-9) represents a structurally intriguing molecule with significant untapped potential in chemical biology and drug discovery. Its unique combination of rigidity and functional diversity makes it an attractive scaffold for developing novel bioactive molecules with therapeutic applications across multiple disease areas.